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Compound of Interest

Compound Name: Arv-771

Cat. No.: B15604412 Get Quote

Essential Safety and Handling Guide for Arv-771
Disclaimer: This document provides essential safety and logistical information for the handling

of Arv-771 in a laboratory setting, based on general best practices for potent research

compounds. Researchers must always consult the official Safety Data Sheet (SDS) provided

by the manufacturer and adhere to all specific hazardous waste management protocols

established by their institution's Environmental Health and Safety (EHS) department.

Arv-771 is a potent Proteolysis-Targeting Chimera (PROTAC) that induces the degradation of

bromodomain and extra-terminal domain (BET) proteins.[1][2] As with any potent, biologically

active compound, strict adherence to safety protocols is mandatory to protect researchers and

the environment. This material should be considered hazardous until further information

becomes available.[3]

Personal Protective Equipment (PPE)
Due to the potent nature of Arv-771 and the potential for harm if swallowed, inhaled, or in

contact with skin, a comprehensive PPE strategy is required.[3][4] The following table outlines

the minimum recommended PPE for handling Arv-771. For handling highly potent compounds,

specialized gear such as "bunny suit" coveralls may be recommended by your institution.[5][6]
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.[4][6]

Protects eyes from splashes or

aerosols of the compound.

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile).[4]

Prevents skin contact and

absorption. Double-gloving is

recommended.

Body Protection

Impervious clothing, such as a

dedicated lab coat.[4] Consider

disposable gowns or coveralls

(e.g., Tyvek®) for added

protection.[5]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

A suitable respirator (e.g., N95

or higher) should be used

when handling the powder

form or if aerosols may be

generated.[4][6]

Prevents inhalation of the

compound, a primary route of

exposure.[7]

Foot Protection
Closed-toe shoes and

disposable shoe covers.[6]

Protects against spills and

prevents tracking of

contaminants outside the lab.

Operational and Handling Procedures
Proper laboratory procedure is critical to ensure safety and prevent contamination. All handling

of solid Arv-771 should be conducted within a certified chemical fume hood or other ventilated

enclosure to minimize inhalation risk.[4]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Gather all necessary equipment, including vials, solvents, pipettes, and

waste containers.

Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.
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Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated

spatula and weighing paper. Avoid generating dust.

Dissolving: Arv-771 is supplied as a crystalline solid and is soluble in organic solvents such

as DMSO, ethanol, and DMF.[3] When creating a stock solution, add the solvent slowly to

the solid to prevent splashing. Purge the solvent of choice with an inert gas before preparing

the stock solution.[3]

Handling Solutions: When working with solutions of Arv-771, use appropriate precision tools

(e.g., calibrated micropipettes) to minimize the risk of spills and ensure accurate

measurements.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water, even after removing gloves.[3][4] Do not eat, drink, or

smoke in the laboratory area.[4]

Spill Management: In the event of a spill, evacuate the immediate area and ensure adequate

ventilation.[4] Wearing full PPE, manage the spill as follows:

Liquid Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite).[4]

Solid Spills: Carefully sweep or vacuum the material, avoiding dust generation.[4] Place the

collected material and any contaminated absorbents into a sealed, labeled hazardous waste

container.

Disposal Plan
All Arv-771 waste, including empty containers, contaminated PPE, and experimental materials,

must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Collect all Arv-771 waste in designated, clearly labeled, and sealed

hazardous waste containers.[8] Do not mix with other waste streams unless permitted by

your institution's EHS guidelines.
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Container Management: Use sturdy, leak-proof containers that are chemically compatible

with the waste.[8] Whenever possible, use the original container for solid waste.

Aqueous Waste: Do not dispose of any Arv-771 waste, including dilute aqueous solutions,

down the drain.[4][8]

Final Disposal: Dispose of the hazardous waste through your institution's approved waste

disposal program, in accordance with all local, state, and federal regulations.[4][8]

Quantitative Data Summary
The following table summarizes key quantitative information for Arv-771.

Property Value Source

Molecular Weight 986.6 g/mol [3]

Supplied Form Crystalline solid [3]

Storage Temperature -20°C [1][3]

Stability ≥ 4 years (at -20°C) [3]

Solubility (DMSO) ~15 mg/mL; ~100 mM [1][3]

Solubility (DMF) ~20 mg/mL [3]

Solubility (Ethanol) ~10 mg/mL [3]

Mechanism of Action and Experimental Workflow
Arv-771 is a PROTAC designed to recruit BET proteins (BRD2, BRD3, and BRD4) to the Von

Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This induced proximity leads to the ubiquitination of

the BET proteins, marking them for degradation by the proteasome. The degradation of these

key epigenetic readers disrupts downstream signaling pathways, such as those involving c-

MYC and the Androgen Receptor (AR), leading to apoptosis in cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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